methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate

• IUPAC Name: methyl 4-[[4-[(3-methylphenyl)methyl]piperazin-1-yl]methyl]thiophene-2-carboxylate
• InChI: InChI=1S/C19H24N2O2S/c1-15-4-3-5-16(10-15)12-20-6-8-21(9-7-20)13-17-11-18(24-14-17)19(22)23-2/h3-5,10-11,14H,6-9,12-13H2,1-2H3
• InChI Key: XWZINIWFIYQSTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)CC3=CSC(=C3)C(=O)OC
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

Methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate, also known as MTPTC, is a chemical compound that has attracted a lot of attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate has been studied for its potential applications in various fields such as drug discovery, medicinal chemistry, and neuroscience. It has been found to exhibit potent binding affinity towards dopamine receptors, which makes it a potential candidate for the treatment of Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

Methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate acts as a dopamine receptor agonist, which means it binds to dopamine receptors and activates them. This leads to an increase in dopamine signaling in the brain, which has been found to improve motor function and reduce symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been found to increase dopamine release in the striatum, which is a key brain region involved in motor control. It has also been found to improve motor function in animal models of Parkinson's disease. Additionally, this compound has been shown to have a low affinity for other neurotransmitter receptors, which reduces the risk of unwanted side effects.

Advantages and Limitations for Lab Experiments

Methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate has several advantages for lab experiments, such as its high potency and selectivity towards dopamine receptors. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate. One area of interest is the development of more potent and selective dopamine receptor agonists based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic benefits of this compound in other neurodegenerative disorders, such as Alzheimer's disease. Additionally, further studies are needed to explore the safety and toxicity of this compound at different doses and in different animal models.

Synthesis Methods

The synthesis of methyl 4-{[4-(3-methylbenzyl)-1-piperazinyl]methyl}-2-thiophenecarboxylate involves the reaction of 2-thiophenecarboxylic acid with 1-(3-methylbenzyl)piperazine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The resulting intermediate is then treated with methyl iodide to yield this compound.